Cas no 106541-75-7 ((5E)-7,7-dimethyl-4-oxa-8-thia-2,5-diazanon-5-en-3-one - (5E)-7,7-dimethyl-4-oxa-8-thia-2,5-diazanon-5-en-3-one 8,8-dioxide (1:1))

• Product Name: (5E)-7,7-dimethyl-4-oxa-8-thia-2,5-diazanon-5-en-3-one - (5E)-7,7-dimethyl-4-oxa-8-thia-2,5-diazanon-5-en-3-one 8,8-dioxide (1:1)
• CAS No: 106541-75-7
• MF: C₁₄H₂₈N₄O₆S₂
• MW: 412.525321006775
• CID: 1178094
• PubChem ID: 9578094
• Update Time: 2025-04-20

(5E)-7,7-dimethyl-4-oxa-8-thia-2,5-diazanon-5-en-3-one - (5E)-7,7-dimethyl-4-oxa-8-thia-2,5-diazanon-5-en-3-one 8,8-dioxide (1:1) Chemical and Physical Properties

Names and Identifiers

• (5E)-7,7-dimethyl-4-oxa-8-thia-2,5-diazanon-5-en-3-one - (5E)-7,7-dimethyl-4-oxa-8-thia-2,5-diazanon-5-en-3-one 8,8-dioxide (1:1)
• LogP
• [(E)-(2-methyl-2-methylsulfanylpropylidene)amino] N-methylcarbamate,[(E)-(2-methyl-2-methylsulfonylpropylidene)amino] N-methylcarbamate
• SCHEMBL15272179
• Aldicarb - aldicarb sulfone mixt.
• Aldicarb-aldicarb sulfone mixt.
• 106541-75-7

• Inchi： 1S/C7H14N2O4S.C7H14N2O2S/c1-7(2,14(4,11)12)5-9-13-6(10)8-3;1-7(2,12-4)5-9-11-6(10)8-3/h5H,1-4H3,(H,8,10);5H,1-4H3,(H,8,10)/b2*9-5+
• InChI Key： ZOTMHVLFFYBMTC-UAIRNENDSA-N
• SMILES： S(C)(C(/C=N/OC(NC)=O)(C)C)(=O)=O.S(C)C(/C=N/OC(NC)=O)(C)C

Computed Properties

• Exact Mass: 412.14524
• Monoisotopic Mass: 412.14502697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 506
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų

Experimental Properties

• PSA: 135.52